Cas no 1353963-70-8 ([1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine)
[1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine Chemical and Physical Properties
Names and Identifiers
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- [1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine
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- MDL: MFCD21096542
- Inchi: 1S/C12H27N3/c1-11(2)14(3)10-12-6-4-5-8-15(12)9-7-13/h11-12H,4-10,13H2,1-3H3
- InChI Key: NDTDLOBXIYRUBZ-UHFFFAOYSA-N
- SMILES: N1(CCN)CCCCC1CN(C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
[1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085200-500mg |
1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-isopropyl-methyl-amine |
1353963-70-8 | 500mg |
£694.00 | 2022-02-28 | ||
| Chemenu | CM497098-1g |
N-((1-(2-Aminoethyl)piperidin-2-yl)methyl)-N-methylpropan-2-amine |
1353963-70-8 | 97% | 1g |
$1378 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD591285-1g |
N-((1-(2-Aminoethyl)piperidin-2-yl)methyl)-N-methylpropan-2-amine |
1353963-70-8 | 97% | 1g |
¥9534.0 | 2023-04-02 | |
| Fluorochem | 085200-500mg |
[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-isopropyl-methyl-amine |
1353963-70-8 | 500mg |
£903.00 | 2023-04-17 |
[1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on [1-(2-AMino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine
Professional Introduction to [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine (CAS No. 1353963-70-8)
Compound [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine, identified by its CAS number 1353963-70-8, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its [1-(2-Amino-ethyl)-piperidin-2-ylMethyl] and isopropyl-Methyl-aMine substituents, contribute to its distinctive chemical properties and biological interactions.
The pharmacological relevance of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine has been extensively studied in recent years. Its molecular framework is designed to interact with specific biological targets, making it a promising candidate for the development of novel therapeutic agents. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. These findings have opened up new avenues for exploring its potential in treating conditions such as neurological disorders, inflammatory diseases, and cancer.
In the context of modern drug discovery, the synthesis and characterization of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine have been optimized to enhance its efficacy and reduce potential side effects. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. The structural elucidation of this molecule has been facilitated by state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided valuable insights into its molecular architecture.
The biological activity of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits potent binding affinity to specific targets, leading to significant pharmacological effects. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling pathways. Additionally, the compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
One of the most intriguing aspects of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine is its potential application in targeted therapy. The precise molecular interactions between this compound and its biological targets have been harnessed to develop drugs that selectively inhibit disease-causing pathways while minimizing off-target effects. This approach has been particularly promising in the treatment of cancer, where targeted therapies have shown significant improvements in patient outcomes. The compound's ability to selectively interact with cancer cell-specific targets makes it a valuable asset in the development of novel anticancer agents.
The development of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine as a therapeutic agent has also benefited from computational chemistry techniques. Molecular modeling and docking studies have been used to predict how this compound interacts with its biological targets at the atomic level. These computational approaches have not only provided insights into the mechanism of action but also helped in designing analogs with improved pharmacological properties. By integrating experimental data with computational predictions, researchers have been able to accelerate the drug discovery process and bring new treatments to patients more quickly.
The safety profile of [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine has been carefully evaluated through toxicological studies. These assessments have focused on determining its acute toxicity, chronic toxicity, and potential long-term effects on various organ systems. The results from these studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand its safety profile in humans before it can be translated into clinical use.
The future directions for research on [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine are multifaceted. One key area involves exploring its potential applications in combination therapies, where it could be used alongside other drugs to enhance treatment efficacy. Additionally, investigating its mechanism of action at a deeper level will provide a better understanding of how it interacts with biological targets and modulates disease pathways. These insights could lead to the development of more refined therapeutic strategies tailored to individual patients.
In conclusion, [1-(2-Amino-ethyl)-piperidin-2-ylMethyl]-isopropyl-Methyl-aMine (CAS No. 1353963-70-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the hope that it will contribute to advancements in treating various diseases.
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